Cas no 868375-33-1 (5-chloro-N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide)

• Product Name: 5-chloro-N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide
• CAS No: 868375-33-1
• MF: C₁₅H₉ClFN₃O₃S
• MW: 365.766664266586
• CID: 6284373
• PubChem ID: 2151108
• Update Time: 2025-06-03

5-chloro-N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide
• 868375-33-1
• 5-chloro-N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-2-nitrobenzamide
• F1814-1711
• (Z)-5-chloro-N-(4-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-nitrobenzamide
• 5-chloro-N-[(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-nitrobenzamide
• AKOS024611183

• Inchi： 1S/C15H9ClFN3O3S/c1-19-13-10(17)3-2-4-12(13)24-15(19)18-14(21)9-7-8(16)5-6-11(9)20(22)23/h2-7H,1H3/b18-15-
• InChI Key： PFNVEOYMTYHYMP-SDXDJHTJSA-N
• SMILES： ClC1C=CC(=C(C=1)C(/N=C1/N(C)C2C(=CC=CC=2S/1)F)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 365.0037182g/mol
• Monoisotopic Mass: 365.0037182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-chloro-N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide

Comprehensive Analysis of 5-chloro-N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide (CAS No. 868375-33-1)

The compound 5-chloro-N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide (CAS No. 868375-33-1) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a benzothiazole core and a nitrobenzamide moiety, makes it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary scientific discussions, addressing common queries such as "what is the mechanism of action of benzothiazole derivatives" and "how to synthesize nitrobenzamide compounds."

One of the key highlights of 5-chloro-N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide is its structural uniqueness. The presence of both fluoro and nitro groups enhances its electronic properties, making it a candidate for studies in drug design and material science. Researchers often search for "fluoro-substituted benzothiazoles in drug discovery" or "nitrobenzamide derivatives as enzyme inhibitors," reflecting the growing interest in this compound's potential applications.

In the context of current trends, 5-chloro-N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide aligns with the demand for sustainable and efficient chemical solutions. For instance, its role in "green chemistry approaches for heterocyclic synthesis" or "eco-friendly agrochemical development" is a topic of active investigation. The compound's stability and reactivity profile also make it a viable subject for "computational chemistry modeling" and "structure-activity relationship (SAR) studies," which are frequently searched terms in academic and industrial circles.

Another area of interest is the compound's potential in addressing global health challenges. With rising searches for "new antimicrobial agents" and "antifungal benzothiazole derivatives," 5-chloro-N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide could contribute to the development of next-generation therapeutics. Its benzothiazole scaffold is known for its bioactivity, and the addition of a nitrobenzamide group may further enhance its pharmacological properties.

From a synthetic chemistry perspective, the compound's preparation involves advanced techniques such as "microwave-assisted synthesis" and "catalyzed condensation reactions," which are trending topics in organic chemistry forums. Researchers often inquire about "optimizing yields for complex heterocycles" or "purification methods for nitrobenzamide derivatives," highlighting the practical challenges associated with this molecule.

In conclusion, 5-chloro-N-(2Z)-4-fluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-nitrobenzamide (CAS No. 868375-33-1) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with its structural complexity, ensure its continued relevance in scientific research. By addressing popular search queries and aligning with current trends, this article aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.